Cas no 1849281-55-5 (2,2-Bis(propan-2-yl)azetidine)

• Product Name: 2,2-Bis(propan-2-yl)azetidine
• CAS No: 1849281-55-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5699305
• PubChem ID: 59129169
• Update Time: 2025-06-20

2,2-Bis(propan-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(propan-2-yl)azetidine
• 1849281-55-5
• SCHEMBL12026382
• EN300-1297133
• Azetidine, 2,2-bis(1-methylethyl)-

• Inchi： 1S/C9H19N/c1-7(2)9(8(3)4)5-6-10-9/h7-8,10H,5-6H2,1-4H3
• InChI Key： VMCDRBQWUFXXPC-UHFFFAOYSA-N
• SMILES： N1CCC1(C(C)C)C(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.832±0.06 g/cm3(Predicted)
• Boiling Point: 160.1±8.0 °C(Predicted)
• pka: 11.12±0.40(Predicted)

Additional information on 2,2-Bis(propan-2-yl)azetidine

Professional Introduction to 2,2-Bis(propan-2-yl)azetidine (CAS No. 1849281-55-5)

2,2-Bis(propan-2-yl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1849281-55-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in drug development and material science. The molecule consists of an azetidine ring substituted with two propan-2-yl groups, which endows it with distinct chemical properties and reactivity patterns that make it a valuable candidate for further exploration.

The structural configuration of 2,2-Bis(propan-2-yl)azetidine is characterized by its rigid cyclic structure, which is conducive to stable molecular interactions. The presence of the propan-2-yl groups introduces steric hindrance and electronic effects that can influence its reactivity in various chemical transformations. This compound has been studied for its role as a building block in synthesizing more complex molecules, particularly in the context of medicinal chemistry. The azetidine ring itself is a six-membered heterocycle containing one nitrogen atom, which is a common motif in biologically active compounds.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores. The nitrogen atom in the azetidine ring can form hydrogen bonds and interact with biological targets, making it an attractive scaffold for drug design. 2,2-Bis(propan-2-yl)azetidine, with its specific substitution pattern, has been explored as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards certain biological receptors.

One of the most compelling aspects of CAS No. 1849281-55-5 is its versatility in synthetic chemistry. The compound can undergo various reactions, including nucleophilic substitutions and eliminations, which allow for the introduction of additional functional groups or the modification of existing ones. These transformations have been utilized to create libraries of azetidine-based compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Recent studies have highlighted the potential of 2,2-Bis(propan-2-yl)azetidine in developing treatments for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has made it a focus of investigation for drugs targeting conditions such as epilepsy and neurodegenerative diseases. Preliminary computational studies suggest that modifications to the propan-2-yl groups could fine-tune pharmacokinetic properties, improving bioavailability and reducing side effects.

The pharmaceutical industry has also explored azetidine derivatives as antimicrobial agents. The unique structural features of these compounds can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. CAS No. 1849281-55-5, with its optimized substitution pattern, has shown promise in early-stage trials as a lead compound for novel antibiotics. Further research is needed to fully understand its efficacy and safety profile before it can be advanced into clinical development.

Beyond pharmaceutical applications, 2,2-Bis(propan-2-yl)azetidine has found utility in material science. Its rigid cyclic structure and ability to form stable polymers make it a candidate for developing advanced materials with specific mechanical or electronic properties. Researchers are investigating its potential as a monomer in polymerization reactions, aiming to create materials with enhanced durability or functionality.

The synthesis of CAS No. 1849281-55-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up production for industrial applications. Catalytic techniques have been particularly useful in streamlining synthetic routes while minimizing byproduct formation.

In conclusion, 2,2-Bis(propan-2-yl)azetidine (CAS No. 1849281-55-5) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it a valuable tool for drug discovery, material innovation, and fundamental chemical research. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine and technology.